Cas no 51230-37-6 (Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-2,5-bis(2-hydroxyethyl)-4-methyl-,chloride (1:1))

• Product Name: Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-2,5-bis(2-hydroxyethyl)-4-methyl-,chloride (1:1)
• CAS No: 51230-37-6
• MF: C₁₄H₂₁ClN₄O₂S
• MW: 344.860140562058
• CID: 372107
• PubChem ID: 189130
• Update Time: 2025-04-19

Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-2,5-bis(2-hydroxyethyl)-4-methyl-,chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-2,5-bis(2-hydroxyethyl)-4-methyl-,chloride (1:1)
• 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-2-(2-hydroxyethyl)-4-methyl-1,3-thiazol-3-ium-5-yl]ethanol,chloride
• hydroxyethylthiamine
• 51230-37-6
• SCHEMBL14637039
• 3-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-2,5-bis(2-hydroxyethyl)-4-methylthiazolium chloride
• DTXSID60965500
• 2,5-Bis(2-hydroxyethyl)-3-[(6-imino-2-methyl-1,6-dihydropyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium chloride

• Inchi： 1S/C14H21N4O2S.ClH/c1-9-12(3-5-19)21-13(4-6-20)18(9)8-11-7-16-10(2)17-14(11)15;/h7,19-20H,3-6,8H2,1-2H3,(H2,15,16,17);1H/q+1;/p-1
• InChI Key： BECBAQIAXDDXIE-UHFFFAOYSA-M
• SMILES： [Cl-].S1C(CCO)=C(C)[N+](CC2=CN=C(C)N=C2N)=C1CCO

Computed Properties

• Exact Mass: 322.9432
• Monoisotopic Mass: 344.1073748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 91.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Thiamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Thiamines